7-(2-Chlorobenzyl)-8-(heptylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(2-Chlorobenzyl)-8-(heptylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331841-40-8
VCID:
VC0404566
InChI:
InChI=1S/C20H25ClN4O2S/c1-3-4-5-6-9-12-28-20-22-17-16(18(26)23-19(27)24(17)2)25(20)13-14-10-7-8-11-15(14)21/h7-8,10-11H,3-6,9,12-13H2,1-2H3,(H,23,26,27)
SMILES:
CCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C
Molecular Formula:
C20H25ClN4O2S
Molecular Weight:
421g/mol
7-(2-Chlorobenzyl)-8-(heptylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331841-40-8
Main Products
VCID: VC0404566
Molecular Formula: C20H25ClN4O2S
Molecular Weight: 421g/mol
| CAS No. | 331841-40-8 |
|---|---|
| Product Name | 7-(2-Chlorobenzyl)-8-(heptylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C20H25ClN4O2S |
| Molecular Weight | 421g/mol |
| IUPAC Name | 7-[(2-chlorophenyl)methyl]-8-heptylsulfanyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C20H25ClN4O2S/c1-3-4-5-6-9-12-28-20-22-17-16(18(26)23-19(27)24(17)2)25(20)13-14-10-7-8-11-15(14)21/h7-8,10-11H,3-6,9,12-13H2,1-2H3,(H,23,26,27) |
| Standard InChIKey | SBGWWNFOLAOJHU-UHFFFAOYSA-N |
| SMILES | CCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C |
| PubChem Compound | 3113164 |
| Last Modified | Nov 11 2021 |
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